2-(2-pyridinyl)-5-{[4-(3-pyridinylmethoxy)-1-piperidinyl]methyl}pyrimidine

• IUPAC Name: 2-pyridin-2-yl-5-[[4-(pyridin-3-ylmethoxy)piperidin-1-yl]methyl]pyrimidine
• InChI: InChI=1S/C21H23N5O/c1-2-9-23-20(5-1)21-24-13-18(14-25-21)15-26-10-6-19(7-11-26)27-16-17-4-3-8-22-12-17/h1-5,8-9,12-14,19H,6-7,10-11,15-16H2
• InChI Key: KTHCUODNMYGJJA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OCC2=CN=CC=C2)CC3=CN=C(N=C3)C4=CC=CC=N4
• Molecular Formula: C21H23N5O
• Molecular Weight: 361.4 g/mol

Description

2-(2-pyridinyl)-5-{[4-(3-pyridinylmethoxy)-1-piperidinyl]methyl}pyrimidine, also known as P5U, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. P5U is a pyrimidine derivative that has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(2-pyridinyl)-5-{[4-(3-pyridinylmethoxy)-1-piperidinyl]methyl}pyrimidine is not fully understood, but it has been shown to activate the P2Y2 receptor, which is a G protein-coupled receptor that is involved in various physiological processes, such as cell proliferation, apoptosis, and inflammation. Activation of the P2Y2 receptor by this compound leads to the activation of various signaling pathways, such as the PI3K/Akt and MAPK pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, such as inhibiting cell growth and inducing apoptosis in cancer cells, inhibiting the production of pro-inflammatory cytokines, and protecting neurons from oxidative stress. This compound has also been shown to have anti-angiogenic effects, making it a potential candidate for treating diseases that involve abnormal blood vessel growth, such as cancer.

Advantages and Limitations for Lab Experiments

2-(2-pyridinyl)-5-{[4-(3-pyridinylmethoxy)-1-piperidinyl]methyl}pyrimidine has several advantages for laboratory experiments, such as its stability and solubility in various solvents, which makes it easy to handle and use in experiments. However, this compound has some limitations, such as its low potency and selectivity for the P2Y2 receptor, which may limit its effectiveness in certain experiments.

Future Directions

There are several future directions for 2-(2-pyridinyl)-5-{[4-(3-pyridinylmethoxy)-1-piperidinyl]methyl}pyrimidine research, such as developing more potent and selective P2Y2 receptor agonists, exploring the potential therapeutic applications of this compound in diseases such as cancer and inflammation, and investigating the potential side effects of this compound in vivo. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways.
In conclusion, this compound is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for laboratory experiments. Further research is needed to fully understand the potential therapeutic applications of this compound and its mechanism of action.

Synthesis Methods

There are various methods to synthesize 2-(2-pyridinyl)-5-{[4-(3-pyridinylmethoxy)-1-piperidinyl]methyl}pyrimidine, but the most common method is the reaction between 2,4-dichloropyrimidine and 4-(3-pyridinylmethoxy)-1-piperidine. This method involves the reaction of the two compounds in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The reaction yields this compound as a white solid, which is then purified using various methods, such as column chromatography or recrystallization.

Scientific Research Applications

2-(2-pyridinyl)-5-{[4-(3-pyridinylmethoxy)-1-piperidinyl]methyl}pyrimidine has been extensively studied for its potential therapeutic applications in various diseases, such as cancer, inflammation, and neurological disorders. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases. Additionally, this compound has been shown to have neuroprotective effects, making it a potential candidate for treating neurological disorders.